4-Methylbenzene-1-sulfonic acid--1-oxaspiro[4.5]decan-8-ol (1/1)

• CAS No.: 87151-61-9
• Molecular Formula: C16H24O5S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 4-methylbenzenesulfonic acid;1-oxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C9H16O2.C7H8O3S/c10-8-2-5-9(6-3-8)4-1-7-11-9;1-6-2-4-7(5-3-6)11(8,9)10/h8,10H,1-7H2;2-5H,1H3,(H,8,9,10)
• InChI Key: LQXPZBQDQRJVTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1CC2(CCC(CC2)O)OC1

Description

4-Methylbenzenesulfonic acid;1-oxaspiro[45]decan-8-ol is a chemical compound that combines the structural features of 4-methylbenzenesulfonic acid and 1-oxaspiro[45]decan-8-ol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methylbenzenesulfonic acid;1-oxaspiro[4.5]decan-8-ol can be achieved through a series of chemical reactions. One common method involves the use of a Lewis acid-catalyzed Prins/pinacol cascade process. This method allows for the synthesis of 7-substituted-8-oxaspiro[4.5]decan-1-ones in good yields with excellent selectivity . The process typically involves the reaction of aldehydes with 1-(4-hydroxybut-1-en-2-yl)cyclobutanol under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Methylbenzenesulfonic acid;1-oxaspiro[4.5]decan-8-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while reduction may produce alcohols or other reduced forms.

Scientific Research Applications

4-Methylbenzenesulfonic acid;1-oxaspiro[4.5]decan-8-ol has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It may be used in biological studies to investigate its effects on biological systems and its potential as a bioactive compound.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-methylbenzenesulfonic acid;1-oxaspiro[4.5]decan-8-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects through the modulation of enzyme activity, receptor binding, or other molecular interactions. Detailed studies are required to elucidate the exact mechanism of action and the pathways involved.

Comparison with Similar Compounds

Similar Compounds

4-Methylbenzenesulfonic acid: A related compound with similar structural features but without the spirocyclic component.

1-Oxaspiro[4.5]decan-8-ol: A compound with a similar spirocyclic structure but lacking the sulfonic acid group.

Uniqueness

4-Methylbenzenesulfonic acid;1-oxaspiro[4.5]decan-8-ol is unique due to its combination of sulfonic acid and spirocyclic structures. This dual functionality provides it with distinct chemical and physical properties, making it valuable for various applications in research and industry.